Cas no 70817-88-8 (N-hydroxyethyl-N-methoxycarbonylethylaniline)
70817-88-8 structure
Product Name:N-hydroxyethyl-N-methoxycarbonylethylaniline
CAS No:70817-88-8
MF:C12H17NO3
MW:223.268283605576
CID:975647
PubChem ID:21418963
Update Time:2025-04-19
N-hydroxyethyl-N-methoxycarbonylethylaniline Chemical and Physical Properties
Names and Identifiers
-
- N-hydroxyethyl-N-methoxycarbonylethylaniline
- methyl 3-[N-(2-hydroxyethyl)anilino]propanoate
- DTXSID30613501
- 70817-88-8
- Methyl N-(2-hydroxyethyl)-N-phenyl-beta-alaninate
- SCHEMBL11750668
-
- Inchi: 1S/C12H17NO3/c1-16-12(15)7-8-13(9-10-14)11-5-3-2-4-6-11/h2-6,14H,7-10H2,1H3
- InChI Key: NOPPMVJONOQUMT-UHFFFAOYSA-N
- SMILES: OCCN(C1C=CC=CC=1)CCC(=O)OC
Computed Properties
- Exact Mass: 223.12100
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.77000
- LogP: 1.04840
N-hydroxyethyl-N-methoxycarbonylethylaniline Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
70817-88-8 (N-hydroxyethyl-N-methoxycarbonylethylaniline) Related Products
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